
2614W94 gasket for [specific equipment]

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2614W94

Cat. No.: B1663313 Get Quote

An in-depth guide to the 2614W94 gasket, a critical component for ensuring optimal

performance in high-purity analytical systems. This document provides detailed application

notes, experimental protocols, and technical data for researchers, scientists, and professionals

in the drug development field. The 2614W94 gasket is specifically designed for use in

demanding environments where maintaining a reliable seal is paramount to data integrity and

instrument performance.

Section 1: Application Notes
The 2614W94 gasket is primarily utilized in sample introduction systems of analytical

instruments, such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and High-

Performance Liquid Chromatography (HPLC). Its function is to create a robust seal between

components, preventing leaks and ensuring a controlled environment for sample analysis. In

ICP-MS, it is often found in the sampler and skimmer cone assembly, which is critical for ion

beam transmission. In HPLC systems, it can be used in various connections to withstand high

pressures and prevent solvent leakage.

Key Applications:

ICP-MS: Sealing the sampler cone in PerkinElmer NexION series instruments, ensuring a

stable plasma interface and minimizing atmospheric gas entrainment.

HPLC: High-pressure solvent line connections, pump heads, and detector flow cells to

prevent leakage and maintain system pressure.
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Gas Chromatography (GC): Sealing the interface between the chromatography column and

the detector or injector port.

Section 2: Technical Specifications
The performance of the 2614W94 gasket is defined by its material composition and physical

properties, which are summarized in the table below.

Parameter Specification

Material Viton® (Fluoroelastomer)

Operating Temperature -20°C to 204°C (-4°F to 400°F)

Pressure Rating
Up to 10,000 psi (689 bar) in specific

applications

Chemical Compatibility

Excellent with most hydrocarbons, oils, and

mineral acids. Not recommended for use with

ketones, esters, and certain organic acids.[1][2]

[3]

Dimensions Specific to the instrument and application

Color Black

Section 3: Experimental Protocols
Protocol for Gasket Installation in an ICP-MS Sampler
Cone Assembly
This protocol outlines the steps for replacing the 2614W94 gasket in a PerkinElmer NexION

ICP-MS sampler cone.

Materials:

New 2614W94 gasket

Lint-free gloves
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Appropriate tools for removing the sampler cone

Cleaning solution (e.g., isopropanol)

Lint-free wipes

Procedure:

Instrument Shutdown: Safely shut down the ICP-MS instrument and allow the interface

region to cool down.

Access the Sampler Cone: Following the instrument manufacturer's guidelines, carefully

remove the interface cover to access the sampler cone.

Remove the Old Gasket: Remove the sampler cone to expose the old gasket. Carefully pry

the old gasket from its seat, taking care not to scratch any of the sealing surfaces.

Clean the Sealing Surfaces: Thoroughly clean the gasket seating area and the sampler cone

with a lint-free wipe moistened with isopropanol to remove any debris or residue.

Install the New Gasket: Wearing lint-free gloves, carefully place the new 2614W94 gasket

into the designated groove. Ensure it is seated evenly and is not twisted or pinched.

Reassemble the Components: Reinstall the sampler cone according to the manufacturer's

instructions, ensuring it is properly aligned.

System Startup and Leak Check: Reassemble the interface and restart the instrument.

Perform a system performance check and monitor for any vacuum leaks.

Section 4: Visualizations
Gasket Installation Workflow
The following diagram illustrates the logical workflow for the proper installation of the 2614W94
gasket.

Application & Installation

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1663313?utm_src=pdf-body
https://www.benchchem.com/product/b1663313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Shutdown and Cooldown

Access Sampler Cone

Remove Old Gasket

Clean Sealing Surfaces

Install New 2614W94 Gasket

Reassemble Components

System Startup and Leak Check

Click to download full resolution via product page

Gasket Installation Workflow

ICP-MS Sample Introduction Pathway

Application & Installation

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1663313?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram shows the signaling pathway of the sample from introduction to detection in an

ICP-MS system, highlighting the location of the sampler cone gasket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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